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Compound of Interest

Compound Name: Phenyltrichlorogermane

Cat. No.: B087307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of the fundamental properties of

phenyltrichlorogermane (C₆H₅GeCl₃), a key organogermanium compound. It covers its

chemical and physical characteristics, detailed synthesis protocols, reactivity, and potential

applications, with a focus on its relevance to materials science and drug discovery. This

document aims to be a comprehensive resource for researchers and professionals working

with or considering the use of phenyltrichlorogermane in their work.

Chemical and Physical Properties
Phenyltrichlorogermane is a colorless to pale yellow liquid under standard conditions. It is an

important precursor for the synthesis of other organogermanium compounds. A summary of its

key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Phenyltrichlorogermane
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Property Value Reference(s)

Chemical Formula C₆H₅Cl₃Ge [1]

Molecular Weight 256.10 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Density 1.584 g/mL at 25 °C [2]

Boiling Point 105-106 °C at 12 mmHg [2]

Melting Point < 0 °C [2]

Refractive Index (n²⁰/D) 1.554 [2]

Flash Point > 230 °F (> 110 °C) [2]

Solubility
Soluble in organic solvents

such as ether and benzene.[1]

CAS Number 1074-29-9 [1]

Synthesis of Phenyltrichlorogermane
Phenyltrichlorogermane can be synthesized through several routes. One common and

effective method involves the direct reaction of elemental germanium with chlorobenzene in the

presence of a catalyst. Another approach utilizes the insertion of dichlorogermylene into the

carbon-chlorine bond of chlorobenzene.

Experimental Protocol: Synthesis via Dichlorogermylene
Intermediate
This method provides high selectivity for phenyltrichlorogermane without the need for a

catalyst.[3]

Materials:

Germanium grains (99.99% purity, <45 µm)

Tetrachlorogermane (GeCl₄)
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Chlorobenzene (C₆H₅Cl)

46% Hydrofluoric acid (HF) aqueous solution

Deionized water

120 mL stainless steel autoclave

Procedure:

Germanium Pre-treatment: Wash the germanium grains with a 46% HF aqueous solution

with stirring for 1 hour at room temperature. This step is crucial for removing any oxide layer

from the germanium surface.

Rinsing and Drying: Rinse the acid-washed germanium grains thoroughly with deionized

water and then dry them completely using a rotary evaporator.

Reaction Setup: In a 120 mL stainless steel autoclave, charge the pre-treated germanium

grains (6.9 mmol), tetrachlorogermane (0.87–4.4 mmol), and chlorobenzene (200 mmol).

Reaction Conditions: Seal the autoclave and heat it to the desired reaction temperature (e.g.,

200-300 °C) for a specified duration (e.g., 2-8 hours). The reaction progress can be

monitored by taking aliquots and analyzing them using gas chromatography.

Product Isolation: After the reaction is complete, cool the autoclave to room temperature. The

product, phenyltrichlorogermane, can be isolated from the reaction mixture by fractional

distillation under reduced pressure.

Reaction Scheme:

The synthesis proceeds through the formation of a dichlorogermylene (:GeCl₂) intermediate,

which then inserts into the C-Cl bond of chlorobenzene.
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Synthesis of Phenyltrichlorogermane via Dichlorogermylene Intermediate.

Spectroscopic Characterization
The identity and purity of phenyltrichlorogermane are typically confirmed using various

spectroscopic techniques. The expected spectral data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 2: Predicted ¹H and ¹³C NMR Data for Phenyltrichlorogermane

Nucleus
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment

¹H 7.4 - 7.8 Multiplet 5H
Aromatic protons

(C₆H₅)

¹³C ~135 Singlet 1C
C1 (ipso-carbon

attached to Ge)

~130 Singlet 2C
C2, C6 (ortho-

carbons)

~129 Singlet 2C
C3, C5 (meta-

carbons)

~131 Singlet 1C C4 (para-carbon)
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Note: Predicted chemical shifts can vary depending on the solvent and the prediction algorithm

used.

Infrared (IR) Spectroscopy
The IR spectrum of phenyltrichlorogermane exhibits characteristic absorption bands

corresponding to the vibrations of its functional groups.

Table 3: Characteristic IR Absorption Bands for Phenyltrichlorogermane

Wavenumber (cm⁻¹) Intensity Vibration

3100 - 3000 Medium Aromatic C-H stretch

1600 - 1585 Medium Aromatic C=C in-ring stretch

1500 - 1400 Medium Aromatic C=C in-ring stretch

~740 and ~690 Strong
C-H out-of-plane bend

(monosubstituted benzene)

450 - 350 Strong Ge-Cl stretch

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of phenyltrichlorogermane will show the

molecular ion peak and several characteristic fragment ions.

Table 4: Major Fragments in the Mass Spectrum of Phenyltrichlorogermane

m/z Proposed Fragment Ion

256 [C₆H₅GeCl₃]⁺ (Molecular Ion)

221 [C₆H₅GeCl₂]⁺

186 [C₆H₅GeCl]⁺

151 [C₆H₅Ge]⁺

77 [C₆H₅]⁺
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Reactivity
Phenyltrichlorogermane is a versatile reagent in organometallic synthesis. The germanium-

chlorine bonds are susceptible to nucleophilic attack, making it a useful precursor for the

synthesis of various phenylgermanium derivatives.

Hydrolysis
Phenyltrichlorogermane readily hydrolyzes in the presence of water to form

phenylgermanetriol, which can then undergo condensation to produce polymeric

phenylgermasesquioxanes.
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Hydrolysis

Condensation
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Hydrolysis and Condensation of Phenyltrichlorogermane.
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Reaction with Grignard Reagents
Reaction of phenyltrichlorogermane with Grignard reagents (R-MgX) allows for the

substitution of the chlorine atoms with organic groups, providing a route to

tetraorganogermanes.

C₆H₅GeCl₃ C₆H₅GeCl₂R

+ R-MgX
- MgXCl

R-MgX

C₆H₅GeClR₂

+ R-MgX
- MgXCl

R-MgX

C₆H₅GeR₃

+ R-MgX
- MgXCl

R-MgX

Click to download full resolution via product page

Stepwise reaction of Phenyltrichlorogermane with a Grignard Reagent.

Applications in Drug Development and Materials
Science
While specific applications of phenyltrichlorogermane in drug development are not

extensively documented, organogermanium compounds, in general, have garnered interest in

medicinal chemistry.[4][5] The substitution of carbon or silicon with germanium in bioactive

molecules, known as a "germanium switch," can modulate the pharmacological properties of a

drug, such as its metabolic stability and lipophilicity.[4] Phenyl-substituted organogermanes are

being explored for their potential as therapeutic agents.

In materials science, phenyltrichlorogermane serves as a valuable precursor for the

synthesis of germanium-containing polymers and nanomaterials. The hydrolysis and
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condensation of phenyltrichlorogermane lead to the formation of phenylgermasesquioxanes,

which are hybrid organic-inorganic polymers with potential applications in optics and

electronics.

Safety and Handling
Phenyltrichlorogermane is a corrosive and moisture-sensitive compound. It should be

handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat, should be worn. Contact

with skin and eyes can cause severe burns. In case of contact, flush the affected area

immediately with copious amounts of water and seek medical attention. Store

phenyltrichlorogermane in a tightly sealed container in a cool, dry place away from moisture

and incompatible materials such as strong oxidizing agents and bases.

Conclusion
Phenyltrichlorogermane is a fundamentally important organogermanium compound with well-

defined chemical and physical properties. Its synthesis is achievable through straightforward

methods, and its reactivity makes it a versatile precursor for a wide range of other

organogermanium compounds. While its direct application in drug development is still an

emerging area, its role as a building block in medicinal chemistry and materials science is

significant. This guide provides a solid foundation for researchers and professionals to

understand and utilize phenyltrichlorogermane in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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